Cas no 5465-28-1 (2-phenyl-2-ethyl butyric Acid)

• Product Name: 2-phenyl-2-ethyl butyric Acid
• CAS No: 5465-28-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD00075036
• CID: 45919
• PubChem ID: 79594
• Update Time: 2025-04-18

2-phenyl-2-ethyl butyric Acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-ethylbutyric acid
• 2-ethyl-2-phenylbutanoic acid
• 2-Aethyl-2-phenyl-buttersaeure
• 2-Ethyl-2-phenylbutyric acid
• 2-Ethyl-2-phenyl-butyric acid
• DTXSID70203107
• EC 226-767-3
• Z336127810
• Phenyldiathylessigsaure
• NS00002798
• NSC 28953
• FT-0635744
• EN300-95752
• NSC-28953
• AKOS009210255
• MFCD00075036
• SCHEMBL504013
• CS-0152607
• AS-76400
• EINECS 226-767-3
• J-510250
• NSC28953
• CCG-357608
• 2-ethyl-2-phenylbutanoicacid
• D94994
• A830291
• 2-Phenyl-2-ethyl butyric acid
• 5465-28-1
• AC-11851
• PYXQBGGQMBEYLO-UHFFFAOYSA-N
• DTXCID30125598
• DB-021489
• 2-phenyl-2-ethyl butyric Acid

• MDL： MFCD00075036
• Inchi： 1S/C12H16O2/c1-3-12(4-2,11(13)14)10-8-6-5-7-9-10/h5-9H,3-4H2,1-2H3,(H,13,14)
• InChI Key： PYXQBGGQMBEYLO-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)(CC)CC)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.046
• Boiling Point: 302.6 °C at 760 mmHg
• Flash Point: 199.7 °C
• Refractive Index: 1.515
• PSA: 37.30000
• LogP: 2.82900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes